![molecular formula C11H10N2O2S B3076253 3-[2-(Pyridin-3-yl)-1,3-thiazol-4-yl]propanoic acid CAS No. 1040631-65-9](/img/structure/B3076253.png)
3-[2-(Pyridin-3-yl)-1,3-thiazol-4-yl]propanoic acid
Overview
Description
3-[2-(Pyridin-3-yl)-1,3-thiazol-4-yl]propanoic acid is a chemical compound that is commonly used in scientific research. It is a thiazolylpyridine derivative that has been found to have a variety of biochemical and physiological effects. In
Mechanism of Action
The mechanism of action of 3-[2-(Pyridin-3-yl)-1,3-thiazol-4-yl]propanoic acid is not fully understood. However, it is believed to act as a modulator of ion channels and receptors in the brain. It has also been found to inhibit the activity of certain enzymes that are involved in the development and progression of cancer.
Biochemical and Physiological Effects:
Studies have shown that this compound has a variety of biochemical and physiological effects. It has been found to enhance memory and cognitive function in animal models, as well as reduce inflammation and oxidative stress. In cancer research, it has been found to inhibit the growth and proliferation of cancer cells.
Advantages and Limitations for Lab Experiments
One advantage of using 3-[2-(Pyridin-3-yl)-1,3-thiazol-4-yl]propanoic acid in lab experiments is its versatility. It can be used in a variety of different research applications, including neuroscience, cancer research, and drug discovery. Additionally, it has been found to have relatively low toxicity, making it a safe compound to work with in the lab. However, one limitation of using this compound is its high cost, which may limit its use in certain research applications.
Future Directions
There are many potential future directions for research involving 3-[2-(Pyridin-3-yl)-1,3-thiazol-4-yl]propanoic acid. For example, further studies could be conducted to better understand the compound's mechanism of action and its potential as a treatment for neurodegenerative diseases and cancer. Additionally, the compound could be further developed as a drug candidate for these and other diseases. Finally, future research could focus on identifying new compounds that are similar to this compound and have similar or improved biological activity.
Scientific Research Applications
3-[2-(Pyridin-3-yl)-1,3-thiazol-4-yl]propanoic acid has been found to have a variety of scientific research applications. It has been used in studies related to neuroscience, cancer research, and drug discovery. In neuroscience, this compound has been found to have potential as a treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's. In cancer research, it has been found to have potential as an anticancer agent. Additionally, it has been used in drug discovery studies to identify new drug targets and develop new drugs.
properties
IUPAC Name |
3-(2-pyridin-3-yl-1,3-thiazol-4-yl)propanoic acid | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10N2O2S/c14-10(15)4-3-9-7-16-11(13-9)8-2-1-5-12-6-8/h1-2,5-7H,3-4H2,(H,14,15) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LLWRHLUJSKGUDP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CN=C1)C2=NC(=CS2)CCC(=O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H10N2O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
234.28 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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